1-[5-(3,5-dichlorophenyl)furan-2-yl]-N-(pyridin-2-ylmethyl)methanamine

• Molecular Formula: C17H14Cl2N2O
• Molecular Weight: 333.2 g/mol
• IUPAC Name: N-[[5-(3,5-dichlorophenyl)furan-2-yl]methyl]-1-pyridin-2-ylmethanamine
• InChI: InChI=1S/C17H14Cl2N2O/c18-13-7-12(8-14(19)9-13)17-5-4-16(22-17)11-20-10-15-3-1-2-6-21-15/h1-9,20H,10-11H2
• InChI Key: IRFVGQHPCCQFCG-UHFFFAOYSA-N
• SMILES: C1=CC=NC(=C1)CNCC2=CC=C(O2)C3=CC(=CC(=C3)Cl)Cl

Description

1-[5-(3,5-dichlorophenyl)furan-2-yl]-N-(pyridin-2-ylmethyl)methanamine, also known as Fura-2, is a synthetic compound that is widely used in scientific research. It belongs to the class of furan-based compounds and has been extensively studied for its biochemical and physiological effects.

Mechanism of Action

1-[5-(3,5-dichlorophenyl)furan-2-yl]-N-(pyridin-2-ylmethyl)methanamine works by binding to calcium ions in cells and emitting light at a specific wavelength. The intensity of the emitted light is proportional to the concentration of calcium ions, allowing researchers to measure changes in intracellular calcium levels over time. The compound has a high affinity for calcium ions and can be used to monitor calcium signaling in real-time.
Biochemical and Physiological Effects:
1-[5-(3,5-dichlorophenyl)furan-2-yl]-N-(pyridin-2-ylmethyl)methanamine has been shown to have a range of biochemical and physiological effects. It can be used to study calcium signaling in a variety of cell types, including neurons, muscle cells, and immune cells. The compound has also been used to study the effects of drugs and other compounds on calcium signaling pathways.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-[5-(3,5-dichlorophenyl)furan-2-yl]-N-(pyridin-2-ylmethyl)methanamine in lab experiments is its high sensitivity and specificity for calcium ions. The compound can be used to measure changes in intracellular calcium levels in real-time, allowing researchers to study calcium signaling pathways in detail. However, there are also limitations to the use of 1-[5-(3,5-dichlorophenyl)furan-2-yl]-N-(pyridin-2-ylmethyl)methanamine. The compound is sensitive to pH changes and can be affected by other ions in the cell. In addition, the use of ultraviolet light to excite the dye can cause phototoxicity in cells.

Future Directions

There are many future directions for the use of 1-[5-(3,5-dichlorophenyl)furan-2-yl]-N-(pyridin-2-ylmethyl)methanamine in scientific research. One area of focus is the development of new fluorescent dyes that can be used to study other signaling pathways in cells. Another area of research is the development of new imaging techniques that can be used to study calcium signaling in vivo. Additionally, there is ongoing research into the use of 1-[5-(3,5-dichlorophenyl)furan-2-yl]-N-(pyridin-2-ylmethyl)methanamine in drug discovery and development, particularly in the field of neurodegenerative diseases.
Conclusion:
In conclusion, 1-[5-(3,5-dichlorophenyl)furan-2-yl]-N-(pyridin-2-ylmethyl)methanamine is a synthetic compound that has been extensively studied for its biochemical and physiological effects. It is widely used in scientific research to study calcium signaling pathways in cells. The compound has a high sensitivity and specificity for calcium ions, making it an ideal tool for studying intracellular calcium levels in real-time. While there are limitations to the use of 1-[5-(3,5-dichlorophenyl)furan-2-yl]-N-(pyridin-2-ylmethyl)methanamine, ongoing research is focused on developing new fluorescent dyes and imaging techniques that can be used to study other signaling pathways in cells.

Synthesis Methods

The synthesis of 1-[5-(3,5-dichlorophenyl)furan-2-yl]-N-(pyridin-2-ylmethyl)methanamine involves several steps, starting with the reaction of 3,5-dichlorophenylacetonitrile with furan-2-carboxaldehyde to form 5-(3,5-dichlorophenyl)furan-2-carbaldehyde. This intermediate is then reacted with 2-aminomethylpyridine to form the final product, 1-[5-(3,5-dichlorophenyl)furan-2-yl]-N-(pyridin-2-ylmethyl)methanamine. The synthesis method has been optimized to produce high yields and purity of the compound.

Scientific Research Applications

1-[5-(3,5-dichlorophenyl)furan-2-yl]-N-(pyridin-2-ylmethyl)methanamine is widely used in scientific research, particularly in the field of cell biology and biochemistry. It is a fluorescent dye that can be used to measure intracellular calcium levels in live cells. The compound is excited by ultraviolet light and emits light at a specific wavelength when calcium ions bind to it. This property makes it an ideal tool for studying calcium signaling pathways in cells.